Cas no 852358-71-5 (Methanesulfonamide, N,N-bis[(4-methoxyphenyl)methyl]-)

• Product Name: Methanesulfonamide, N,N-bis[(4-methoxyphenyl)methyl]-
• CAS No: 852358-71-5
• MF: C₁₇H₂₁NO₄S
• MW: 335.417943716049
• CID: 4235011
• PubChem ID: 71200548
• Update Time: 2025-06-22

Methanesulfonamide, N,N-bis[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N,N-bis[(4-methoxyphenyl)methyl]-
• N,N-bis[(4-methoxyphenyl)methyl]Methanesulfonamide
• N,N-Bis(4-methoxybenzyl)methanesulfonamide
• US11046680, Example 304.0
• SCHEMBL14546179
• XPVYWKCJBKSIKA-UHFFFAOYSA-N
• DB-109697
• 852358-71-5
• BDBM507425
• A1-10570

• Inchi： 1S/C17H21NO4S/c1-21-16-8-4-14(5-9-16)12-18(23(3,19)20)13-15-6-10-17(22-2)11-7-15/h4-11H,12-13H2,1-3H3
• InChI Key： XPVYWKCJBKSIKA-UHFFFAOYSA-N
• SMILES： CS(N(CC1=CC=C(OC)C=C1)CC1=CC=C(OC)C=C1)(=O)=O

Computed Properties

• Exact Mass: 335.11912932Da
• Monoisotopic Mass: 335.11912932Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Methanesulfonamide, N,N-bis[(4-methoxyphenyl)methyl]-

Methanesulfonamide, N,N-bis[(4-methoxyphenyl)methyl]- (CAS No. 852358-71-5): A Comprehensive Overview

Methanesulfonamide, N,N-bis[(4-methoxyphenyl)methyl]-, identified by its CAS number 852358-71-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, presents a fascinating blend of chemical properties and potential applications that make it a subject of intense study and development.

The molecular formula of Methanesulfonamide, N,N-bis[(4-methoxyphenyl)methyl]- is C₁₄H₁₉NO₃S, reflecting its complex composition involving carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. The presence of two N,N-bis[(4-methoxyphenyl)methyl] groups in its structure contributes to its distinct chemical behavior and reactivity. This configuration not only influences its solubility and stability but also opens up possibilities for diverse chemical modifications and functionalizations.

In recent years, the pharmaceutical industry has shown increasing interest in sulfonamide derivatives due to their broad spectrum of biological activities. Methanesulfonamide, N,N-bis[(4-methoxyphenyl)methyl]- is no exception and has been explored for its potential role in drug discovery and development. Its structural features suggest that it may exhibit properties such as inhibitory effects on certain enzymes and receptors, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its versatility in chemical synthesis. The presence of methoxy groups and the sulfonamide moiety provides multiple sites for functionalization, allowing chemists to tailor its properties for specific applications. This flexibility has led to several innovative synthetic pathways being developed, which could potentially enhance the production efficiency and yield of derivatives.

The latest research in the field of medicinal chemistry has highlighted the importance of sulfonamide-based compounds in addressing various therapeutic challenges. Studies have demonstrated that sulfonamides can interact with biological targets in unique ways, often leading to potent and selective interactions. For instance, derivatives of sulfonamides have been found to inhibit bacterial growth by targeting essential metabolic pathways. Similarly, some sulfonamides have shown promise in treating inflammatory conditions by modulating immune responses.

Methanesulfonamide, N,N-bis[(4-methoxyphenyl)methyl]- stands out in this context due to its structural complexity and the potential for diverse biological activities. Researchers are particularly interested in exploring its interactions with enzymes such as carbonic anhydrases, which are involved in numerous physiological processes. By understanding how this compound interacts with these enzymes, scientists can gain insights into developing new treatments for conditions like glaucoma and epilepsy.

The synthesis of Methanesulfonamide, N,N-bis[(4-methoxyphenyl)methyl]- involves several key steps that require precise control over reaction conditions. The use of high-purity starting materials and optimized reaction parameters is crucial to achieving the desired product with high yield and purity. Advances in synthetic methodologies have enabled chemists to develop more efficient routes for producing this compound, reducing the number of steps and minimizing waste generation.

In addition to its pharmaceutical applications, Methanesulfonamide, N,N-bis[(4-methoxyphenyl)methyl]- has potential uses in other areas such as agrochemicals and material science. Its unique chemical properties make it a suitable candidate for developing new pesticides or specialty chemicals that require specific functionalities. Furthermore, the study of this compound can contribute to a deeper understanding of molecular interactions, which is essential for advancing various scientific disciplines.

The safety profile of Methanesulfonamide, N,N-bis[(4-methoxyphenyl)methyl]- is another critical aspect that has been thoroughly investigated. Extensive toxicological studies have been conducted to assess its potential hazards and determine safe handling procedures. These studies have provided valuable data on its acute and chronic toxicity levels, helping researchers develop protocols for safe laboratory use and industrial applications.

In conclusion, Methanesulfonamide, N,N-bis[(4-methoxyphenyl)methyl]- (CAS No. 852358-71-5) is a multifaceted compound with significant potential in pharmaceuticals and beyond. Its unique molecular structure and diverse biological activities make it a compelling subject for further research. As scientists continue to explore its properties and applications, new opportunities for innovation are likely to emerge, contributing to advancements in medicine and related fields.